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Compound of Interest

Compound Name: 2-Bromotriphenylene

Cat. No.: B175828 Get Quote

CAS Number: 19111-87-6 Molecular Formula: C₁₈H₁₁Br Synonyms: 2-Bromobenzo[1]

[2]phenanthrene

This technical guide provides a comprehensive overview of 2-Bromotriphenylene, a key

building block in the development of advanced organic electronic materials. Tailored for

researchers, scientists, and professionals in drug development and materials science, this

document details the compound's properties, synthesis, and applications, with a focus on its

role in Organic Light-Emitting Diodes (OLEDs).

Core Properties and Specifications
2-Bromotriphenylene is a polycyclic aromatic hydrocarbon characterized by a triphenylene

core with a bromine substituent. This structure imparts a high degree of stability due to its

extensive π-conjugated system, which is fundamental to its electronic properties.[3] The

presence of the bromine atom offers a reactive site for further functionalization, making it a

versatile precursor in organic synthesis.[3][4]

Table 1: Physicochemical Properties of 2-Bromotriphenylene
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Property Value Source

CAS Number 19111-87-6 [5]

Molecular Formula C₁₈H₁₁Br [3]

Molecular Weight 307.19 g/mol [4]

Appearance
White to off-white or orange to

green powder/crystal
[3][4]

Melting Point 134.0 °C [4]

Boiling Point ~482.9 °C [5]

Flash Point ~244.7 °C [5]

Purity >98% [4]

Synthesis and Functionalization
While specific, detailed synthesis protocols for 2-Bromotriphenylene are not readily available

in public literature, its production generally involves multi-step organic synthesis to achieve the

high purity (≥99.0%) demanded by the electronics industry.[5]

The bromine atom on the triphenylene core serves as a versatile handle for various cross-

coupling reactions, most notably the Suzuki-Miyaura coupling. This reaction is a powerful

method for forming carbon-carbon bonds, allowing for the attachment of a wide range of

organic moieties to the triphenylene scaffold. This functionalization is crucial for tuning the

electronic and photophysical properties of the resulting materials for specific applications.

Experimental Protocol: General Suzuki-Miyaura
Coupling
The following is a general procedure for a Suzuki-Miyaura cross-coupling reaction, which can

be adapted for 2-Bromotriphenylene.

Materials:

2-Bromotriphenylene (1 equivalent)
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Arylboronic acid (1.1-1.5 equivalents)

Palladium catalyst (e.g., Pd(PPh₃)₄, Pd(OAc)₂, or Pd₂dba₃ with a suitable ligand) (0.01-0.05

equivalents)

Base (e.g., K₂CO₃, Cs₂CO₃, or K₃PO₄) (2-3 equivalents)

Anhydrous solvent (e.g., toluene, dioxane, or DMF)

Procedure:

To a dried Schlenk flask, add 2-Bromotriphenylene, the arylboronic acid, and the base.

Evacuate and backfill the flask with an inert gas (e.g., argon or nitrogen) three times.

Add the palladium catalyst and ligand (if required) under the inert atmosphere.

Add the degassed solvent via syringe.

Heat the reaction mixture to the desired temperature (typically 80-110 °C) and stir until the

starting material is consumed (monitored by TLC or GC).

Cool the reaction to room temperature.

Dilute the mixture with an organic solvent (e.g., ethyl acetate) and wash with water and

brine.

Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced

pressure.

Purify the crude product by column chromatography on silica gel.

Logical Workflow for Suzuki Coupling of 2-Bromotriphenylene
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Caption: General workflow for the Suzuki-Miyaura coupling of 2-Bromotriphenylene.

Application in Organic Light-Emitting Diodes
(OLEDs)
The primary application of 2-Bromotriphenylene is as an intermediate in the synthesis of

materials for OLEDs.[5] Its derivatives are particularly valued for their use in the hole transport

layer (HTL) or as host materials in the emissive layer (EML).[4] The planar structure and

electron-rich nature of the triphenylene core facilitate efficient charge mobility and stability,

leading to improved brightness, energy efficiency, and longevity of OLED devices.[5]

Experimental Protocol: Fabrication of a Generic OLED
Device
This protocol outlines the general steps for fabricating a multi-layer OLED device using a

triphenylene-based derivative as the hole transport layer.

Materials:

Indium Tin Oxide (ITO)-coated glass substrate

Triphenylene-based Hole Transport Layer (HTL) material

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/product/b175828?utm_src=pdf-body-img
https://www.benchchem.com/product/b175828?utm_src=pdf-body
https://www.benchchem.com/product/b175828?utm_src=pdf-body
https://www.innospk.com/en/?news/grok-exploring-2-bromotriphenylene-a-key-oled-intermediate
https://www.ossila.com/products/2-bromotriphenylene
https://www.innospk.com/en/?news/grok-exploring-2-bromotriphenylene-a-key-oled-intermediate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b175828?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Emissive Layer (EML) material

Electron Transport Layer (ETL) material

Electron Injection Layer (EIL) material (e.g., LiF)

Metal for cathode (e.g., Aluminum)

Organic solvents for solution processing (if applicable)

Procedure:

Substrate Cleaning: Thoroughly clean the ITO substrate by sequential ultrasonication in a

detergent solution, deionized water, acetone, and isopropanol. Dry the substrate in an oven

and treat it with UV-ozone to improve the work function.

Hole Transport Layer (HTL) Deposition: Deposit the triphenylene-based HTL material onto

the ITO substrate. This can be done by spin-coating a solution of the material or by thermal

evaporation in a high-vacuum chamber.

Emissive Layer (EML) Deposition: Deposit the EML material onto the HTL. This layer is often

a host material doped with a fluorescent or phosphorescent emitter. Deposition is typically

done via thermal evaporation.

Electron Transport Layer (ETL) Deposition: Sequentially deposit the ETL material onto the

EML.

Electron Injection Layer (EIL) and Cathode Deposition: Deposit a thin layer of an EIL material

followed by the metal cathode through a shadow mask to define the active area of the

device. This is done via thermal evaporation.

Encapsulation: To protect the device from atmospheric moisture and oxygen, encapsulate it

using a glass lid and a UV-curable epoxy resin in an inert atmosphere.

Signaling Pathway in a Generic OLED Device
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Caption: Charge injection, transport, and recombination in a typical OLED device.

Spectroscopic and Photophysical Properties
While specific, publicly available spectroscopic data for 2-Bromotriphenylene is limited, its

derivatives are known for their interesting photophysical properties, including fluorescence,

which makes them suitable for use as fluorescent probes in sensors and biomedical

applications.[4] The UV-Vis absorption and photoluminescence spectra are key to

understanding the electronic transitions and emissive properties of these materials.

Table 2: Expected Spectroscopic Data for 2-Bromotriphenylene
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Technique Expected Features

¹H NMR

Aromatic protons in the range of 7.0-9.0 ppm.

The bromine substituent will influence the

chemical shifts and coupling patterns of

adjacent protons.

¹³C NMR

Signals for aromatic carbons, with the carbon

attached to the bromine atom showing a

characteristic chemical shift.

FTIR

Characteristic peaks for aromatic C-H stretching

and bending, and C=C stretching vibrations. A

peak corresponding to the C-Br stretching

vibration would also be expected.

Mass Spec

A molecular ion peak corresponding to the mass

of C₁₈H₁₁Br, with a characteristic isotopic

pattern for bromine (⁷⁹Br and ⁸¹Br).

UV-Vis

Absorption bands in the UV region

corresponding to π-π* transitions of the

conjugated aromatic system.

PL

Emission spectrum (fluorescence) upon

excitation at an appropriate wavelength,

characteristic of the triphenylene core.

Safety and Handling
2-Bromotriphenylene should be handled with care in a well-ventilated area, and appropriate

personal protective equipment (gloves, safety glasses) should be worn. Due to its polycyclic

aromatic nature, it may have potential environmental persistence and toxicity, necessitating

careful handling and disposal in accordance with local regulations.[3]

Conclusion
2-Bromotriphenylene is a valuable and versatile building block for the synthesis of advanced

organic materials. Its robust triphenylene core and the reactive bromine handle make it an ideal
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precursor for developing high-performance materials for OLEDs and other organic electronic

applications. Further research into the synthesis of novel derivatives and a deeper

understanding of their structure-property relationships will continue to drive innovation in this

field.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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